Cas no 50970-70-2 (Benzoic acid, 2-(4-carboxyphenoxy)-4-chloro-)

• Product Name: Benzoic acid, 2-(4-carboxyphenoxy)-4-chloro-
• CAS No: 50970-70-2
• MF: C₁₄H₉ClO₅
• MW: 292.671263456345
• CID: 363704
• PubChem ID: 21549650
• Update Time: 2025-04-19

Benzoic acid, 2-(4-carboxyphenoxy)-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(4-carboxyphenoxy)-4-chloro-
• 2-(4-carboxyphenoxy)-4-chlorobenzoic acid
• 2-(p-carboxyphenyloxy)-4-chlorobenzoic acid
• SCHEMBL11862158
• 50970-70-2
• VGVZMNLSXYTMKD-UHFFFAOYSA-N
• DTXSID10615806

• Inchi： 1S/C14H9ClO5/c15-9-3-6-11(14(18)19)12(7-9)20-10-4-1-8(2-5-10)13(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key： VGVZMNLSXYTMKD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)OC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 292.01387
• Monoisotopic Mass: 292.0138511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83